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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of driers and leveling agents in

paint and coating formulations. The information is intended to guide researchers and scientists

in the selection and evaluation of these critical additives to achieve desired film properties.

Driers: Accelerating the Curing Process
Driers are organometallic compounds that act as catalysts to accelerate the autoxidation

process in alkyd and other oxidizing coatings, leading to a rapid transition from a liquid to a

solid, durable film.[1][2] Without the addition of driers, the natural drying process of some

coatings could take months.[1][3]

Mechanism of Action
The primary mechanism of action for driers involves the catalysis of the oxidative cross-linking

of unsaturated fatty acid chains in the binder.[2][4] This process can be summarized in the

following key steps:

Oxygen Uptake and Peroxide Formation: The metallic cation of the drier promotes the

uptake of atmospheric oxygen by the unsaturated fatty acid chains of the alkyd binder.[3]

Peroxide Decomposition: The drier then accelerates the decomposition of the resulting

hydroperoxides into free radicals.[3][5]
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Cross-linking: These free radicals initiate a chain reaction, leading to the formation of cross-

links between the polymer chains, resulting in a hardened, solid film.[4]
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Classification of Driers
Driers are broadly classified into two main categories based on their function:

Primary (or Active) Driers: These are oxidation catalysts that primarily act on the surface of

the paint film where the oxygen concentration is highest.[3][6] Cobalt is the most widely used

and effective primary drier at ambient temperatures.[6][7] When used alone, they can cause

surface wrinkling because the top layer dries much faster than the underlying layers.[6]

Auxiliary (or Through) Driers: These driers do not possess significant catalytic activity on

their own but enhance the action of primary driers, promoting a more uniform drying
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throughout the entire film thickness.[6] They are crucial for preventing wrinkling and ensuring

the formation of a hard, thoroughly cured film.[4] Common auxiliary driers include salts of

zirconium, calcium, and manganese.[4][7]

Quantitative Performance of Driers
The effectiveness of a drier is determined by its ability to reduce the drying time of a coating.

The concentration of the drier is a critical factor, as excessive amounts can lead to detrimental

effects such as embrittlement and a "loss of dry" phenomenon where the drying process slows

down.[2][8]

Drier Catalyst
System

Set-to-Touch Time
(hours)

Tack-Free Time
(hours)

Dry-Hard Time
(hours)

No Drier > 24 > 24 > 24

0.05% Cobalt 2.5 4.0 8.0

0.05% Manganese 3.5 5.5 12.0

0.05% Iron 6.0 9.0 18.0

0.05% Cobalt + 0.1%

Zirconium
2.0 3.5 7.0

0.05% Cobalt + 0.2%

Calcium
2.2 3.8 7.5

Table 1: Illustrative drying times of an alkyd paint with different drier systems. Data is

representative and will vary based on the specific paint formulation, film thickness, and

environmental conditions.[9]

Leveling Agents: Achieving a Smooth Finish
Leveling agents are additives that facilitate the formation of a smooth, uniform coating surface

by eliminating imperfections such as brush marks, orange peel, and craters.[10][11] They

function by modifying the surface tension of the liquid coating.[12]

Mechanism of Action
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The primary mechanism of leveling agents is the reduction and equalization of surface tension

across the wet film. During application and drying, variations in solvent evaporation and film

thickness can create surface tension gradients, leading to defects. Leveling agents migrate to

the air-liquid interface, creating a uniform surface tension that allows the coating to flow and

level out before it cures.[13]
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Types of Leveling Agents
Leveling agents are available in several chemical classes, each with distinct properties:

Silicone-based Leveling Agents: These are highly effective at reducing surface tension and

provide excellent slip and scratch resistance.[14][15] They are particularly effective against

long-wave defects.[13] However, they can sometimes cause issues with inter-coat adhesion

and cratering if not used correctly.[13]

Acrylate-based Leveling Agents: Polyacrylates are versatile leveling agents that are

particularly effective at reducing short-wave defects and preventing orange peel.[13] They
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generally have a lesser impact on surface tension compared to silicones, which can be

advantageous for recoatability.[13]

Fluorocarbon-based Leveling Agents: These agents provide the most significant reduction in

surface tension and are highly effective in overcoming substrate wetting issues.[13] They are

often used in demanding applications where other leveling agents may not be sufficient.

Quantitative Performance of Leveling Agents
The performance of a leveling agent is assessed by its ability to reduce surface defects and

improve the overall appearance of the coating. This can be quantified by measuring surface

tension, gloss, and by visual assessment against standardized scales.

Leveling Agent
Type

Concentration (%
on total
formulation)

Surface Tension
(mN/m)

Leveling Rating
(ASTM D4062, 1-10
scale)

Control (No Agent) 0 45 4

Polyacrylate 0.5 35 7

Silicone-modified

Polyacrylate
0.5 28 9

Fluorocarbon-modified

Polyacrylate
0.5 22 10

Table 2: Representative performance of different leveling agents in a water-based acrylic

coating. Data is illustrative and depends on the specific formulation and substrate.[16][17]

Experimental Protocols
The following are summarized protocols for the evaluation of driers and leveling agents based

on industry-standard test methods.

Evaluation of Drying Time (ASTM D5895)
This method determines the different stages of drying of an organic coating using a mechanical

recorder.[18]
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Apparatus:

Straight-line or circular mechanical drying-time recorder[19]

Glass strips (for straight-line recorder) or plates (for circular recorder)[19]

Film applicator

Controlled environment chamber (23 ± 2°C and 50 ± 5% relative humidity)

Procedure:

Sample Preparation: Ensure the paint sample is well-mixed and conditioned to the specified

temperature.

Film Application: Apply a uniform wet film of the coating onto the glass substrate using a film

applicator. The recommended film thickness varies depending on the coating type.[20]

Recorder Setup: Immediately place the drying-time recorder over the wet film.

Stylus Placement: Lower the stylus onto the wet coating surface.

Initiate Test: Start the recorder, which will move the stylus across the film at a constant

speed.[20]

Observation: After the test duration, examine the track left by the stylus. The different stages

of drying are identified as follows:

Set-to-touch time: The point where the stylus no longer leaves a continuous track but

begins to tear the film.[21]

Tack-free time: The point where the tearing of the film ceases.[20]

Dry-hard time: The point where the stylus no longer leaves a mark on the film surface.[21]
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Evaluation of Leveling (ASTM D4062)
This test method provides a means to assess the relative leveling of architectural paints by a

draw-down method.[22][23]

Apparatus:

Leneta Leveling Test Blade (a special draw-down bar with notches)[24]

Sealed test charts[25]

Draw-down plate[25]

Oblique light source[25]

Set of plastic leveling standards (rated from 1 to 10)[22]

Procedure:

Sample Preparation: The paint is thoroughly mixed and conditioned to 23 ± 2°C.[25]

Film Application:

Place a test chart on the draw-down plate.

Apply an excess of the paint in front of the leveling test blade.

Draw down the paint at a uniform speed to create a film with parallel ridges.[24]

Drying: Allow the draw-down to dry in a horizontal position.

Evaluation:

Place the dried draw-down under the oblique light source.

Visually compare the distinctness of the ridges on the draw-down with the series of plastic

leveling standards.[22]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://standards.iteh.ai/catalog/standards/astm/54787a9c-ff19-4520-8a76-f09d011c55ee/astm-d4062-99
https://standards.iteh.ai/catalog/standards/astm/7ec665bf-3c79-4ce4-b3c0-7a1dd9695351/astm-d4062-112016
https://www.blagden.com/public/uploads/file/NYPC%20Leveling%20test%20blade%20%20leveling%20test%20blade%20anti%20sag%20meter%20leslie%20applicator%20blagden%20UK%20sale%20BYK%20gardner.pdf
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4062.PDF
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4062.PDF
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4062.PDF
https://standards.iteh.ai/catalog/standards/astm/54787a9c-ff19-4520-8a76-f09d011c55ee/astm-d4062-99
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4062.PDF
https://www.blagden.com/public/uploads/file/NYPC%20Leveling%20test%20blade%20%20leveling%20test%20blade%20anti%20sag%20meter%20leslie%20applicator%20blagden%20UK%20sale%20BYK%20gardner.pdf
https://standards.iteh.ai/catalog/standards/astm/54787a9c-ff19-4520-8a76-f09d011c55ee/astm-d4062-99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The leveling rating is the number of the standard that most closely matches the

appearance of the paint's ridges. A higher number indicates better leveling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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